Cas no 179626-68-7 (Carbamic acid,N-2-benzothiazolyl-, 1,1-dimethylethyl ester)
179626-68-7 structure
Product Name:Carbamic acid,N-2-benzothiazolyl-, 1,1-dimethylethyl ester
CAS No:179626-68-7
MF:C12H14N2O2S
MW:250.316761493683
CID:113223
PubChem ID:12129278
Update Time:2025-04-18
Carbamic acid,N-2-benzothiazolyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-2-benzothiazolyl-, 1,1-dimethylethyl ester
- tert-butyl benzo[d]thiazol-2-ylcarbamate
- Carbamic acid, 2-benzothiazolyl-, 1,1-dimethylethyl ester (9CI)
- SCHEMBL6643291
- TERT-BUTYL N-(1,3-BENZOTHIAZOL-2-YL)CARBAMATE
- 179626-68-7
- CS-0372252
- 2-(t-butoxycarbonylamino)benzothiazole
- JWQBIRJVULZPNO-UHFFFAOYSA-N
- AKOS014476306
- FT-0760582
-
- Inchi: 1S/C12H14N2O2S/c1-12(2,3)16-11(15)14-10-13-8-6-4-5-7-9(8)17-10/h4-7H,1-3H3,(H,13,14,15)
- InChI Key: JWQBIRJVULZPNO-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC=CC1=2)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 250.07772
- Monoisotopic Mass: 250.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- PSA: 51.22
Carbamic acid,N-2-benzothiazolyl-, 1,1-dimethylethyl ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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